Cas no 1876944-81-8 (1-(3-Bromopyridin-2-yl)cyclopropanecarbonitrile)

• Product Name: 1-(3-Bromopyridin-2-yl)cyclopropanecarbonitrile
• CAS No: 1876944-81-8
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD29059171
• CID: 4709369
• PubChem ID: 118994090
• Update Time: 2025-11-01

1-(3-Bromopyridin-2-yl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopyridin-2-yl)cyclopropanecarbonitrile
• BS-16170
• 1876944-81-8
• BAD94481
• DB-420543
• AKOS027335218
• EN300-1894863
• MFCD29059171
• CS-0161933
• F30498
• SCHEMBL22615424
• 1-(3-bromo-2-pyridinyl)Cyclopropanecarbonitrile
• 1-(3-bromopyridin-2-yl)cyclopropane-1-carbonitrile

• MDL： MFCD29059171
• Inchi： 1S/C9H7BrN2/c10-7-2-1-5-12-8(7)9(6-11)3-4-9/h1-2,5H,3-4H2
• InChI Key： QADYZSDMZMKJHT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1(C#N)CC1

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 1.6

Additional information on 1-(3-Bromopyridin-2-yl)cyclopropanecarbonitrile

Comprehensive Overview of 1-(3-Bromopyridin-2-yl)cyclopropanecarbonitrile (CAS No. 1876944-81-8)

1-(3-Bromopyridin-2-yl)cyclopropanecarbonitrile (CAS No. 1876944-81-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane and pyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromine substituent and a nitrile functional group, makes it particularly valuable for cross-coupling reactions and further derivatization.

The growing interest in 1-(3-Bromopyridin-2-yl)cyclopropanecarbonitrile is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Researchers are increasingly exploring its utility in medicinal chemistry, where its structural features enable the design of compounds with improved pharmacokinetic properties. Additionally, its role in agrochemical innovation is being investigated, as it may contribute to the development of next-generation crop protection agents.

From a synthetic perspective, CAS No. 1876944-81-8 is often utilized in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, due to the reactivity of its 3-bromopyridine moiety. This adaptability has made it a sought-after building block in organic synthesis, particularly for constructing complex heterocyclic frameworks. Its stability under various reaction conditions further enhances its appeal to chemists working on high-value intermediates.

In recent years, the demand for 1-(3-Bromopyridin-2-yl)cyclopropanecarbonitrile has surged, partly due to the rise of fragment-based drug design (FBDD) and click chemistry approaches. These methodologies rely heavily on structurally diverse intermediates like this compound to rapidly assemble molecular libraries for screening. Furthermore, its compatibility with green chemistry principles—such as minimizing waste and optimizing atom economy—aligns with the industry's shift toward sustainable practices.

Analytical characterization of CAS No. 1876944-81-8 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Researchers also emphasize the importance of proper storage conditions—such as protection from light and moisture—to maintain its stability over time.

The compound's relevance extends to academic research, where it is frequently cited in studies exploring novel heterocyclic compounds and their biological activities. Its inclusion in commercial catalogs from leading chemical suppliers has further facilitated its adoption across laboratories worldwide. As the scientific community continues to uncover new applications for 1-(3-Bromopyridin-2-yl)cyclopropanecarbonitrile, its role in advancing chemical innovation is expected to expand significantly.

For those seeking detailed technical data, the compound's physical properties—including melting point, solubility, and spectral data—are well-documented in literature. Safety data sheets (SDS) provide essential handling guidelines, though it is classified as non-hazardous under standard conditions. This profile makes it accessible for researchers while ensuring compliance with laboratory safety protocols.

In summary, 1-(3-Bromopyridin-2-yl)cyclopropanecarbonitrile (CAS No. 1876944-81-8) represents a critical tool in modern synthetic chemistry, bridging gaps between molecular design and practical application. Its multifaceted utility underscores its importance in both industrial and academic settings, positioning it as a compound of enduring interest in the evolving landscape of chemical research.